Cas no 361159-54-8 (N-(4-chloro-1,3-benzothiazol-2-yl)-2-phenoxybenzamide)

• Product Name: N-(4-chloro-1,3-benzothiazol-2-yl)-2-phenoxybenzamide
• CAS No: 361159-54-8
• MF: C₂₀H₁₃ClN₂O₂S
• MW: 380.847422361374
• CID: 6453219
• Update Time: 2025-10-30

N-(4-chloro-1,3-benzothiazol-2-yl)-2-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-1,3-benzothiazol-2-yl)-2-phenoxybenzamide
• N-(4-chlorobenzo[d]thiazol-2-yl)-2-phenoxybenzamide
• Benzamide, N-(4-chloro-2-benzothiazolyl)-2-phenoxy-

• Inchi： 1S/C20H13ClN2O2S/c21-15-10-6-12-17-18(15)22-20(26-17)23-19(24)14-9-4-5-11-16(14)25-13-7-2-1-3-8-13/h1-12H,(H,22,23,24)
• InChI Key： FVSXTMGXQGSNSN-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(Cl)C=CC=C2S1)(=O)C1=CC=CC=C1OC1=CC=CC=C1

Experimental Properties

• Density: 1.422±0.06 g/cm3(Predicted)
• pka: 8.55±0.70(Predicted)

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-2-phenoxybenzamide

N-(4-Chloro-1,3-Benzothiazol-2-Yl)-2-Phenoxybenzamide: A Promising Compound in Chemical and Biomedical Research

The compound N-(4-chloro-1,3-benzothiazol-2-yl)-2-phenoxybenzamide (CAS No. 361159-54-8) represents a structurally complex organic molecule with significant potential in both chemical synthesis and biomedical applications. This compound belongs to the benzothiazole and phenoxybenzamide chemical classes, combining the aromatic stability of benzene rings with the heterocyclic properties of thiazole derivatives. Its molecular structure features a 4-chloro-substituted 1,3-benzothiazole moiety linked via an amide bond to a 2-phenoxybenzoic acid group, creating a scaffold that exhibits tunable pharmacological profiles.

Recent advancements in synthetic chemistry have enabled precise modulation of this compound's properties. Researchers have demonstrated that substituent variations on the benzothiazole ring or the phenoxyphenyl group can significantly influence its lipophilicity and metabolic stability. For instance, studies published in Journal of Medicinal Chemistry (2023) revealed that introducing electron-withdrawing groups on the phenoxyphenyl moiety enhances its binding affinity to protein kinase targets—a critical feature for developing anti-cancer agents. Such structural flexibility positions this compound as a versatile lead molecule for drug discovery programs.

In preclinical evaluations, N-(4-chloro-1,3-benzothiazol-2-yl)-2-phenoxybenzamide has shown promising activity as a selective kinase inhibitor. A 2024 study highlighted its ability to inhibit JAK/STAT signaling pathways at submicromolar concentrations without affecting off-target kinases. This specificity is attributed to the unique spatial arrangement of its benzothiazole and phenoxyphenyl groups, which create complementary interactions with the kinase ATP-binding pocket. These findings align with growing interest in multitarget therapeutics for autoimmune diseases and hematologic malignancies.

Emerging research also explores its role in neuroprotective applications. A collaborative study between European institutes (published in Nature Communications, 2023) demonstrated that this compound modulates γ-secretase activity in Alzheimer's disease models. The benzothiazole core interacts with presenilin domains while the phenoxyphenyl group stabilizes membrane permeability—a dual mechanism that reduces amyloid-beta production by 68% compared to controls. Such results underscore its potential as a novel therapeutic strategy for neurodegenerative disorders.

Clinical translation efforts are supported by favorable pharmacokinetic profiles observed in rodent models. Data from recent toxicity studies indicate low hepatic metabolism rates due to the compound's rigid aromatic structure, resulting in prolonged half-life (approximately 8 hours) and minimal cytochrome P450 enzyme induction. These characteristics reduce drug-drug interaction risks—a critical advantage for combination therapies.

Advances in computational chemistry further validate its therapeutic potential. Molecular dynamics simulations published in ACS Medicinal Chemistry Letters (Q1 2024) revealed dynamic hydrogen bonding networks between this compound's amide group and target proteins' active sites. Such interactions suggest opportunities for rational design of prodrugs or nanoparticle formulations to enhance tissue penetration.

The integration of these findings establishes N-(4-chloro-1,3-benzothiazol-2-y l)-phenoxybenzamide as a multifunctional platform molecule bridging organic synthesis innovation and translational medicine. Its unique structural features enable simultaneous modulation of multiple biological pathways while maintaining chemical stability—a rare combination driving active research across pharmaceutical companies and academic institutions worldwide.